Cas no 2228468-18-4 (3-(trifluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-(trifluoromethyl)pyridine-4-sulfonamide
• CAS No: 2228468-18-4
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 6326939
• PubChem ID: 139594059
• Update Time: 2025-06-09

3-(trifluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)pyridine-4-sulfonamide
• EN300-2001906
• GS1286
• 2228468-18-4

• Inchi： 1S/C6H5F3N2O2S/c7-6(8,9)4-3-11-2-1-5(4)14(10,12)13/h1-3H,(H2,10,12,13)
• InChI Key： DAXFEYNTKHYRCA-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 226.00238307g/mol
• Monoisotopic Mass: 226.00238307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-(trifluoromethyl)pyridine-4-sulfonamide

3-(Trifluoromethyl)Pyridine-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2228468-18-4, commonly referred to as 3-(trifluoromethyl)pyridine-4-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a trifluoromethyl group at the 3-position and a sulfonamide group at the 4-position. These functional groups confer the molecule with distinctive chemical and biological properties, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the importance of 3-(trifluoromethyl)pyridine-4-sulfonamide in the development of novel therapeutic agents. The trifluoromethyl group is known to enhance the stability and lipophilicity of the molecule, while the sulfonamide group contributes to hydrogen bonding capabilities, which are crucial for bioavailability and target binding. Researchers have explored its potential as a lead compound in anti-inflammatory and antiviral drug discovery programs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

In addition to its pharmacological applications, 3-(trifluoromethyl)pyridine-4-sulfonamide has also found utility in agrochemical research. The compound's ability to modulate plant defense mechanisms has been investigated in recent agricultural studies. A 2023 report in *Pest Management Science* revealed that this compound can act as a synergistic agent when combined with conventional pesticides, enhancing their efficacy while reducing environmental impact. This dual functionality underscores its versatility across multiple scientific domains.

The synthesis of 3-(trifluoromethyl)pyridine-4-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by sulfonation and amidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have employed palladium-catalyzed cross-coupling reactions to streamline the construction of the trifluoromethyl group on the pyridine ring. These innovations not only improve yield but also reduce production costs, making the compound more accessible for large-scale applications.

From a structural perspective, 3-(trifluoromethyl)pyridine-4-sulfonamide exhibits a planar geometry due to the aromatic nature of the pyridine ring. The trifluoromethyl group introduces steric hindrance at the 3-position, which can influence both chemical reactivity and biological interactions. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, revealing that the sulfonamide group significantly alters the molecule's electron distribution, enhancing its ability to participate in electrostatic interactions with biological targets.

Despite its promising applications, 3-(trifluoromethyl)pyridine-4-sulfonamide is not without challenges. Its high lipophilicity can sometimes lead to issues related to solubility in aqueous media, which may limit its bioavailability in certain formulations. However, recent research has focused on modifying the molecule's surface properties through techniques such as polymer conjugation or nanoparticle encapsulation to overcome these limitations.

In conclusion, 3-(trifluoromethyl)pyridine-4-sulfonamide stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological interactions, this compound is poised to play an even greater role in future innovations.